Cas no 890617-97-7 (2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol)
2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol
- 2-[4-(5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl]ethanol
-
- Inchi: 1S/C20H25N5O/c1-15-16(2)22-19-18(17-6-4-3-5-7-17)14-21-25(19)20(15)24-10-8-23(9-11-24)12-13-26/h3-7,14,26H,8-13H2,1-2H3
- InChI Key: WGUGFONMSDNVOU-UHFFFAOYSA-N
- SMILES: C(O)CN1CCN(C2N3N=CC(C4=CC=CC=C4)=C3N=C(C)C=2C)CC1
2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3250-0497-2μmol |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 2μmol |
$57.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-5μmol |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 5μmol |
$63.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-10μmol |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 10μmol |
$69.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-20μmol |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 20μmol |
$79.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-1mg |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 1mg |
$54.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-2mg |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 2mg |
$59.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-3mg |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 3mg |
$63.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-4mg |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 4mg |
$66.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-5mg |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 5mg |
$69.0 | 2023-08-16 | |
| Life Chemicals | F3250-0497-10mg |
2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol |
890617-97-7 | 90%+ | 10mg |
$79.0 | 2023-08-16 |
2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol
2-(4-{5,6-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol: A Comprehensive Overview
The compound 2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol, identified by the CAS number 890617-97-7, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a piperazine ring fused with a pyrazolo[1,5-a]pyrimidine moiety, which is further substituted with methyl and phenyl groups. The hydroxymethyl group attached to the piperazine ring adds to its functional diversity.
Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways, making them promising candidates for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of methyl and phenyl substituents in this compound suggests potential for enhanced bioavailability and selectivity. Piperazine rings are also known to improve solubility and pharmacokinetic properties, which are critical for drug development.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.
In terms of biological activity, this compound has shown promising results in preliminary in vitro studies. It exhibits moderate inhibitory activity against several kinases, which are key targets in cancer therapy. Additionally, its ability to cross the blood-brain barrier suggests potential applications in the treatment of central nervous system disorders. However, further studies are required to fully understand its mechanism of action and toxicity profile.
The structural features of this compound make it an attractive candidate for further modification and optimization. Researchers have explored various substitution patterns on the pyrazolo[1,5-a]pyrimidine ring to enhance its potency and selectivity. For instance, replacing the methyl groups with electron-withdrawing substituents has been shown to increase kinase inhibition activity. These findings underscore the importance of rational drug design in optimizing lead compounds for therapeutic applications.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution MS has been particularly useful in confirming the molecular formula and structure of this compound. NMR spectroscopy provides detailed information about the spatial arrangement of atoms within the molecule, which is crucial for understanding its conformational flexibility and binding interactions.
In conclusion, 2-(4-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1
890617-97-7 (2-(4-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)